Cas no 4455-14-5 (Acetic acid,2-(methylsulfinyl)-, ethyl ester)

• Product Name: Acetic acid,2-(methylsulfinyl)-, ethyl ester
• CAS No: 4455-14-5
• MF: C₅H₁₀O₃S
• MW: 150.196100711823
• CID: 331939
• PubChem ID: 78200
• Update Time: 2025-04-19

Acetic acid,2-(methylsulfinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(methylsulfinyl)-, ethyl ester
• ethyl (methylsulphinyl)acetate
• ethyl 2-methylsulfinylacetate
• ethyl (methylsulfinyl)acetate
• DTXSID40963241
• NS00047507
• AKOS010555044
• SCHEMBL9567269
• Ethyl (methanesulfinyl)acetate
• 4455-14-5
• EINECS 224-701-8

• Inchi： 1S/C5H10O3S/c1-3-8-5(6)4-9(2)7/h3-4H2,1-2H3
• InChI Key： NYFJEHXSUUKIOH-UHFFFAOYSA-N
• SMILES： S(C)(CC(=O)OCC)=O

Computed Properties

• Exact Mass: 150.0351
• Monoisotopic Mass: 150.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 62.6A^2

Experimental Properties

• Density: 1.21
• Boiling Point: 285.6°Cat760mmHg
• Flash Point: 126.5°C
• Refractive Index: 1.489
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides